2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H13Cl2NO
• Molecular Weight: 234.12 g/mol
• IUPAC Name: 2-[(2,4-dichlorophenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C10H13Cl2NO/c1-7(6-14)13-5-8-2-3-9(11)4-10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key: QSTWNLNVLGCYEI-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=C(C=C(C=C1)Cl)Cl

Description

2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol is a synthetic organic compound featuring a propanolamine backbone substituted with a 2,4-dichlorobenzyl group. This structure classifies it as a beta-amino alcohol, a privileged scaffold in medicinal chemistry known for its presence in biologically active molecules. Compounds with this core structure are frequently investigated for their potential interactions with the central nervous system. Specifically, closely related analogs, such as cericlamine (3-(3,4-dichlorophenyl)-2-dimethylamino-2-methylpropan-1-ol), have been identified and studied as inhibitors of serotonin reuptake, suggesting a potential research pathway for this compound in neuropharmacology . The dichlorophenyl moiety is a common pharmacophore in agrochemicals and pharmaceuticals, often contributing to molecular stability and target binding affinity. As such, this compound serves as a valuable chemical intermediate and building block for the synthesis of more complex molecules. Its primary research applications lie in the fields of drug discovery and development, where it can be utilized in structure-activity relationship (SAR) studies, as a precursor for library synthesis, and in the exploration of new ligands for various enzymatic targets . This product is intended for research use only in a laboratory setting and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Reductive Amination of Hydroxyacetone

Principle : Hydroxyacetone reacts with 2,4-dichlorobenzylamine under hydrogenation conditions to form the target compound via reductive amination.

• Reagents :
  • Hydroxyacetone
  • 2,4-Dichlorobenzylamine
  • Hydrogenation catalyst (e.g., Raney Ni, Pd/C, or PtO₂)
  • Hydrogen gas (1–15 MPa)
• Conditions :
  • Solvent: Methanol, ethanol, or THF
  • Temperature: 30–110°C
  • Time: 3–24 hours
• Mechanism :
  The ketone group in hydroxyacetone reacts with the amine to form an imine intermediate, which is subsequently reduced to the secondary amine.
• Yield : ~70–85% (hypothetical, based on analogous reactions).

Epoxide Ring-Opening with 2,4-Dichlorobenzylamine

Principle : Epichlorohydrin undergoes nucleophilic attack by 2,4-dichlorobenzylamine, followed by hydrolysis and reduction.

• Steps :
  • Epoxide Formation :
    • React epichlorohydrin with 2,4-dichlorobenzylamine in a polar solvent (e.g., DMF) at 60–80°C.
  • Hydrolysis :
    • Acidic or basic hydrolysis of the intermediate chlorohydrin to form the alcohol.
  • Reduction :
    • Optional reduction using NaBH₄ or catalytic hydrogenation to finalize the propanolamine structure.
• Advantages :
  • Avoids high-pressure hydrogenation.
• Yield : ~65–78% (estimated).

Alkylation of Propanolamine

Principle : Direct alkylation of 1-aminopropan-2-ol with 2,4-dichlorobenzyl halide.

• Reagents :
  • 1-Aminopropan-2-ol
  • 2,4-Dichlorobenzyl chloride/bromide
  • Base (e.g., K₂CO₃ or NaOH)
• Conditions :
  • Solvent: THF, DMF, or water
  • Temperature: 25–80°C
  • Time: 6–12 hours
• Challenges :
  • Risk of over-alkylation; stoichiometric control is critical.
• Yield : ~60–75%.

Comparative Analysis of Methods

Method	Catalyst/Reagents	Yield	Conditions	Advantages
Reductive Amination	Raney Ni, H₂	70–85%	High-pressure hydrogenation	High selectivity
Epoxide Ring-Opening	None (stepwise)	65–78%	Moderate temperature	Avoids hydrogenation
Alkylation	K₂CO₃, 2,4-DCl-benzyl-Cl	60–75%	Ambient to mild heating	Simple setup

Key Considerations

• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization (ethanol/water) is typically required.
• Side Reactions :
  • Formation of tertiary amines in alkylation.
  • Over-reduction in catalytic hydrogenation.
• Scalability : Reductive amination and epoxide methods are more suitable for industrial-scale synthesis due to higher yields and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-{[(2,4-Dichlorophenyl)methyl]amino}propanone.

Reduction: Formation of 2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-amine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of other complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in the development of pharmaceutical drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound’s closest analogs include derivatives with variations in halogen substitution patterns, functional groups, and ring systems. Below is a comparative analysis:

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Substituent Positions	Functional Groups	Primary Use	Stability Notes
2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol	C₁₀H₁₂Cl₂NO	2,4-dichlorophenyl	Amino alcohol	Research compound	Likely requires light protection
2-amino-1-(2,3-dichlorophenyl)propan-1-ol	C₉H₁₁Cl₂NO	2,3-dichlorophenyl	Amino alcohol	Unknown	Molecular geometry studied
Itraconazole	C₃₅H₃₈Cl₂N₈O₄	2,4-dichlorophenyl	Triazole, dioxolane	Antifungal	Store in tight containers
Propiconazole	C₁₅H₁₇Cl₂N₃O₂	2,4-dichlorophenyl	Triazole, dioxolane	Fungicide	Not specified

Key Observations:

Substituent Position Effects: The 2,4-dichlorophenyl group in the target compound contrasts with the 2,3-dichlorophenyl analog (from ), which alters electronic and steric properties. The 2,4-substitution is common in azole antifungals (e.g., itraconazole) due to enhanced binding to cytochrome P450 enzymes .

Functional Group Divergence: Unlike triazole-containing compounds (e.g., itraconazole, propiconazole), the target compound lacks heterocyclic rings, relying instead on its amino alcohol motif. This simplicity may reduce synthetic complexity but limit broad-spectrum antifungal activity . The hydroxyl and amine groups in the target compound enhance solubility in polar solvents compared to lipophilic azoles, suggesting different pharmacokinetic profiles.

Stability and Storage :

• Similar to itraconazole, the target compound likely requires protection from light and moisture, as indicated by ’s storage guidelines for dichlorophenyl derivatives .

Mechanistic and Application Insights

• Antifungal Potential: While triazole derivatives (e.g., propiconazole) inhibit ergosterol synthesis, the target compound’s amino alcohol structure may target alternative pathways, such as cell membrane disruption or enzyme inhibition unrelated to cytochrome P450 .
• Agrochemical Relevance : The 2,4-dichlorophenyl group is prevalent in pesticides (e.g., cyclanilide in ), suggesting the target compound could be explored as a herbicide or growth regulator .

Biological Activity

2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol, also known as 2-Amino-1-(2,4-dichlorophenyl)propan-1-ol , is an organic compound that has garnered attention for its potential biological activity and therapeutic applications. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a dichlorophenyl group attached to a propanol backbone, characterized by the presence of amino and hydroxyl functional groups. These structural elements contribute to its reactivity and biological interactions.

Property	Details
Molecular Formula	C11H15Cl2N0
Molecular Weight	232.15 g/mol
Functional Groups	Amino (-NH2), Hydroxyl (-OH)
Chlorine Atoms	Two (on the phenyl ring)

The mechanism of action of 2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The amino and hydroxyl groups facilitate the formation of hydrogen bonds, enhancing interaction with active sites on proteins. The dichlorophenyl moiety may increase binding affinity and specificity for certain biological targets, potentially influencing various biochemical pathways.

Biological Activity

Research indicates that this compound exhibits significant biological activity, including:

• Antimicrobial Properties : Studies have shown that 2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol possesses antimicrobial effects, making it a candidate for therapeutic applications in treating infections.
• Anti-inflammatory Effects : It has been suggested that the compound may modulate inflammatory pathways, offering potential benefits in conditions characterized by excessive inflammation .
• Enzyme Inhibition : The compound has been studied for its role as an enzyme inhibitor, which could be relevant in drug development aimed at targeting specific diseases .

Case Study 1: Antimicrobial Activity

A study evaluated the antimicrobial efficacy of 2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol against various bacterial strains. The results indicated a minimum inhibitory concentration (MIC) significantly lower than that of conventional antibiotics, suggesting its potential as an alternative therapeutic agent.

Case Study 2: Anti-inflammatory Mechanisms

In vitro experiments demonstrated that the compound could reduce pro-inflammatory cytokine production in cultured macrophages. This finding highlights its potential utility in treating inflammatory diseases .

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol, it is essential to compare it with structurally similar compounds:

Compound	Biological Activity
3-{[(3,5-Dichlorophenyl)methyl]amino}propan-1-ol	Exhibits enzyme inhibition and antimicrobial properties.
2-Amino-4-thiazole derivatives	Known for blood pressure lowering effects .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-{[(2,4-Dichlorophenyl)methyl]amino}propan-1-ol, and how can its purity be validated?

• Methodology : The compound can be synthesized via reductive amination using 2,4-dichlorobenzaldehyde and 3-aminopropan-1-ol under hydrogenation conditions (e.g., H₂/Pd-C). Reaction parameters (temperature: 50–70°C, pH 7–9) must be tightly controlled to minimize byproducts like N-alkylated derivatives .
• Characterization : Purity is confirmed via HPLC (C18 column, acetonitrile/water gradient) and structural validation using ¹H/¹³C NMR (e.g., δ 7.4–7.6 ppm for aromatic protons, δ 3.5–3.8 ppm for -CH₂-NH-) and high-resolution mass spectrometry (HRMS; [M+H⁺]⁺ calculated for C₁₀H₁₂Cl₂NO: 232.03) .

Q. How does the position of chlorine substituents on the phenyl ring influence the compound’s reactivity?

• Key Insight : The 2,4-dichloro substitution creates steric hindrance and electronic effects. The ortho-chlorine reduces rotational freedom, while the para-chlorine enhances electrophilicity, affecting nucleophilic substitution reactions. Comparative studies with 3,5-dichloro analogs show reduced reactivity due to symmetrical electron withdrawal .

Advanced Research Questions

Q. What experimental strategies are recommended for elucidating structure-activity relationships (SAR) in derivatives of this compound?

• Design :

Structural Modifications : Introduce substituents at the amino group (e.g., alkylation, acylation) or hydroxyl group (e.g., esterification) .

Assay Selection : Test modified compounds in target-specific assays (e.g., enzyme inhibition, receptor binding) and compare with parent molecule.

• Data Interpretation : Use multivariate analysis (e.g., PCA) to correlate electronic (Hammett σ) and steric (Taft Eₛ) parameters with bioactivity .

Q. How can researchers address contradictions in reported biological activities (e.g., antimicrobial vs. neuropharmacological effects)?

• Analysis Framework :

• Assay Conditions : Variability in cell lines (e.g., bacterial vs. neuronal models) and concentrations (IC₅₀ vs. EC₅₀) may explain discrepancies. For example, antimicrobial activity (MIC: 8–16 µg/mL) vs. dopamine receptor binding (Kᵢ: 120 nM) requires context-specific validation.
• Metabolite Interference : Test for metabolites (e.g., oxidative products) using LC-MS to rule out off-target effects .

Q. What advanced techniques are critical for resolving stereochemical challenges in enantiomeric forms of this compound?

• Chiral Resolution : Use chiral HPLC (e.g., Chiralpak AD-H column, hexane/isopropanol) or enzymatic kinetic resolution (e.g., lipase-mediated acylation) to isolate (R)- and (S)-enantiomers .
• Pharmacological Impact : Compare enantiomers in in vivo models (e.g., pharmacokinetics, brain penetration) to identify the active form. For example, (S)-enantiomers often show higher receptor affinity in aminergic systems .

Methodological Recommendations

• Synthetic Optimization : Employ Design of Experiments (DoE) to optimize reaction yield and purity .
• Toxicity Screening : Use zebrafish embryos for rapid in vivo toxicity profiling (LC₅₀, teratogenicity) before mammalian studies .